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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
This guide provides essential safety and logistical information for the proper disposal of Methyl
3-bromopropanoate, a combustible and harmful chemical. Adherence to these procedures is
critical for minimizing environmental impact and protecting personnel.

Key Safety and Physical Data

A thorough understanding of the properties of Methyl 3-bromopropanoate is the first step in
safe handling. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula CaH7BrO2[1]

Molecular Weight 167.00 g/mol [1]

Appearance Colorless to clear liquid[2][3]
Boiling Point 64 - 66 °C @ 18-24 hPa[2][3]
Flash Point 75 °C (167 °F) - closed cup[2][3]
Density 1.53 g/mL at 25 °C[2]

Signal Word Warning([3]

Combustible liquid, Acute toxicity (oral, Category
4), Skin irritation (Category 2), Serious eye

Hazard Classifications irritation (Category 2), Specific target organ
toxicity - single exposure (Category 3,

Respiratory system)[3][4]

Disposal Protocol

The disposal of Methyl 3-bromopropanoate must be conducted in accordance with
institutional, local, and national regulations. The following is a step-by-step guide for its proper
disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn. This includes:

Eye Protection: Safety glasses with side-shields or goggles.[3]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If working in a poorly ventilated area or if vapors are present, use a
NIOSH-approved respirator with an organic vapor cartridge.

N

. Waste Collection:
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e Collect surplus and non-recyclable Methyl 3-bromopropanoate in its original container or a
suitable, clearly labeled, and tightly sealed waste container.[2]

» Do not mix with other waste materials.[2]
e Handle uncleaned containers as you would the product itself.[2]
3. Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area, away from heat, sparks, open
flames, and other sources of ignition.[2][3]

o Keep containers tightly closed to prevent the release of vapors.[2][3]

» Store away from incompatible materials such as acids, bases, oxidizing agents, and
reducing agents.[2][3]

4. Final Disposal:

o Dispose of the chemical waste through a licensed and approved waste disposal company.[2]
[3] This ensures that the material is handled and treated in an environmentally responsible
and compliant manner.

e Do not pour Methyl 3-bromopropanoate down the drain or into the sewer system.[2][3]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

1. Evacuation and Ventilation:
» Evacuate non-essential personnel from the spill area.
o Ensure adequate ventilation to disperse vapors.

2. Containment and Cleanup:
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» For small spills, absorb the material with an inert absorbent material such as vermiculite, dry
sand, or earth.

e Place the contaminated absorbent material into a suitable, labeled container for disposal.

o For large spills, prevent further leakage if it is safe to do so. Dike the spill to prevent it from
entering drains or waterways.

3. Decontamination:
o Thoroughly clean the spill area with soap and water.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methyl 3-
bromopropanoate.
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Methyl 3-bromopropanoate Disposal Workflow
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Caption: Logical workflow for the safe disposal of Methyl 3-bromopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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